Cas no 1838-39-7 (Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate)

Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate structure
1838-39-7 structure
Product Name:Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate
CAS No:1838-39-7
MF:C12H21NO4
MW:243.30
MDL:MFCD00101929
CID:42070
PubChem ID:74605
Update Time:2025-04-28

Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(2-ethoxy-2-oxoethyl)piperidine-4-carboxylate
    • 4-[Ethoxycarbonyl]-1-piperidineacetic acid ethyl ester
    • 1-Piperidineacetic acid, 4-(ethoxycarbonyl)-, ethyl ester
    • Ethyl 1-ethoxycarbonylmethyl-iso-nipecotate
    • Ethyl 1-ethoxycarbonylmethyl-piperidine-4-carboxylate
    • 1-ethoxycarbonylmethyl-piperidine-4-carboxylic acid ethyl ester
    • 1-Piperidineacetic acid, 4-[ethoxycarbonyl]-, ethyl ester
    • 4-Ethoxycarbonyl-piperidin-essigsaeure-1-ethylester
    • ethyl 2-[4-(ethoxycarbonyl)piperidyl]acetate
    • Ethyl 4-(ethoxycarbonyl)piperidine-1-acetate
    • ethyl-1-(2-ethoxy-2-oxoethyl)piperidin-4-carboxylat
    • SBB013516
    • NSC-100756
    • MFCD00101929
    • M9EUA96ESY
    • EN300-135881
    • NSC 100756
    • SB43271
    • Ethyl 1-(2-ethoxy-2-oxoethyl)-4-piperidinecarboxylate
    • AKOS003382316
    • DTXSID60171482
    • NSC100756
    • FT-0657922
    • J-520938
    • AS-5120
    • Ethyl 1-Ethoxycarbonylmethyl Piperidine-4-Carboxylate
    • 1838-39-7
    • 1-carbethoxymethyl-4-carbethoxypiperidine
    • SY122920
    • EINECS 217-412-3
    • Ethyl 1-(2-ethoxy-2-oxoethyl)-4-piperidinecarboxylate #
    • NS00026044
    • Ethyl 1-?(2-?Ethoxy-?2-?oxoethyl)?-?4-?piperidinecarboxylat?e
    • CS-0001444
    • Ethyl 1-(ethoxycarbonylmethyl)piperidine-4-carboxylate
    • OBXXSRPAQLOXJN-UHFFFAOYSA-N
    • A812821
    • Ethyl 1-\u200b(2-\u200bEthoxy-\u200b2-\u200boxoethyl)\u200b-\u200b4-\u200bpiperidinecarboxylat\u200be
    • ALBB-023406
    • DB-004964
    • STK664259
    • ETHYL1-(2-ETHOXY-2-OXOETHYL)PIPERIDINE-4-CARBOXYLATE
    • MDL: MFCD00101929
    • Inchi: 1S/C12H21NO4/c1-3-16-11(14)9-13-7-5-10(6-8-13)12(15)17-4-2/h10H,3-9H2,1-2H3
    • InChI Key: OBXXSRPAQLOXJN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CCN(CC(=O)OCC)CC1)=O

Computed Properties

  • Exact Mass: 243.14713
  • Monoisotopic Mass: 243.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.077
  • Boiling Point: 309.5°Cat760mmHg
  • Flash Point: 141°C
  • Refractive Index: 1.466
  • PSA: 55.84
  • LogP: 0.76250

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